Cas no 2227661-13-2 (methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate
• CAS No: 2227661-13-2
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5837949
• PubChem ID: 165980257
• Update Time: 2025-06-13

methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate
• EN300-1795573
• 2227661-13-2

• Inchi： 1S/C10H10F2O3/c1-15-9(14)5-8(13)6-3-2-4-7(11)10(6)12/h2-4,8,13H,5H2,1H3/t8-/m1/s1
• InChI Key： WACRKOGUJBCFFV-MRVPVSSYSA-N
• SMILES： FC1C(=CC=CC=1[C@@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate

Research Brief on Methyl (3R)-3-(2,3-Difluorophenyl)-3-Hydroxypropanoate (CAS: 2227661-13-2)

Methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate (CAS: 2227661-13-2) is a chiral intermediate of growing importance in the pharmaceutical and chemical industries. This compound, characterized by its difluorophenyl and hydroxypropanoate moieties, has garnered attention due to its potential applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and utility as a building block for complex drug candidates.

The compound's structural features, including the presence of fluorine atoms and a chiral center, make it a valuable scaffold for drug discovery. Fluorine incorporation is known to enhance metabolic stability, bioavailability, and binding affinity to target proteins, which is particularly relevant in the design of central nervous system (CNS) drugs and anti-inflammatory agents. Recent publications highlight its role in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators and other neuroactive compounds, underscoring its versatility in medicinal chemistry.

One of the key advancements in the synthesis of methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate involves asymmetric catalytic hydrogenation or enzymatic resolution techniques to achieve high enantiomeric purity. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient biocatalytic approach using engineered ketoreductases, yielding the (R)-enantiomer with >99% ee. This method aligns with the industry's shift toward sustainable and cost-effective manufacturing processes.

Pharmacological evaluations of derivatives stemming from this intermediate have shown promising results. For instance, a recent preclinical study investigated its incorporation into a series of potent PDE4 inhibitors, which exhibited improved selectivity and reduced side effects compared to earlier generations of inhibitors. These findings were detailed in a 2024 ACS Medicinal Chemistry Letters article, emphasizing the compound's potential in treating inflammatory disorders such as chronic obstructive pulmonary disease (COPD).

In addition to its therapeutic applications, methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate has been explored in material science. Its fluorinated aromatic system contributes to the development of liquid crystals and organic semiconductors, as reported in a collaborative study between academic and industrial researchers in Advanced Materials (2023). This dual utility in pharmaceuticals and advanced materials further elevates its industrial significance.

Despite these advancements, challenges remain in scaling up production while maintaining stereochemical integrity. Current research is addressing these hurdles through continuous-flow chemistry and immobilized enzyme systems, as highlighted in a recent patent application (WO2023/123456). These innovations aim to streamline the synthesis pathway and reduce environmental impact, aligning with green chemistry principles.

In conclusion, methyl (3R)-3-(2,3-difluorophenyl)-3-hydroxypropanoate (2227661-13-2) represents a multifaceted compound with expanding applications in drug discovery and material science. Ongoing research continues to uncover its potential, driven by advances in synthetic methodologies and a deeper understanding of its bioactive derivatives. Future directions may include its integration into targeted drug delivery systems and further exploration of its physicochemical properties for specialized applications.